Cas no 1804200-75-6 (3-Amino-2-bromophenylhydrazine)

• Product Name: 3-Amino-2-bromophenylhydrazine
• CAS No: 1804200-75-6
• MF: C₆H₈BrN₃
• MW: 202.051819801331
• CID: 4935000
• Update Time: 2025-05-21

3-Amino-2-bromophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-bromophenylhydrazine

• Inchi： 1S/C6H8BrN3/c7-6-4(8)2-1-3-5(6)10-9/h1-3,10H,8-9H2
• InChI Key： NNOODNCJXCLDIA-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1NN)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• XLogP3: 1.2
• Topological Polar Surface Area: 64.099

Additional information on 3-Amino-2-bromophenylhydrazine

Introduction to 3-Amino-2-bromophenylhydrazine (CAS No. 1804200-75-6)

3-Amino-2-bromophenylhydrazine, with the chemical formula C₆H₇BrN₂ and CAS number 1804200-75-6, is a significant intermediate in modern pharmaceutical and chemical research. This compound has garnered attention due to its versatile applications in the synthesis of various bioactive molecules. The presence of both amino and bromine substituents on a phenyl ring makes it a valuable building block for medicinal chemists exploring novel therapeutic agents.

The structure of 3-amino-2-bromophenylhydrazine features a phenyl ring substituted at the 2-position with a bromine atom and at the 3-position with an amino group. This arrangement allows for further functionalization, making it a crucial precursor in the development of heterocyclic compounds. The bromine atom, in particular, serves as a reactive handle for cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Stille couplings, which are fundamental in constructing complex molecular architectures.

In recent years, 3-amino-2-bromophenylhydrazine has been extensively studied for its role in the synthesis of pharmacologically relevant compounds. One notable area of research involves its use in the development of kinase inhibitors, which are essential in treating cancers and inflammatory diseases. The hydrazine moiety can form coordination complexes with transition metals, enabling its application in catalytic processes. Additionally, the compound has been explored in the preparation of Schiff bases, which exhibit diverse biological activities, including antimicrobial and anti-inflammatory properties.

Advances in pharmaceutical chemistry have highlighted the importance of 3-amino-2-bromophenylhydrazine in drug discovery pipelines. Researchers have leveraged its reactivity to develop novel scaffolds for small-molecule drugs. For instance, derivatives of this compound have been investigated for their potential as antiviral agents, owing to their ability to interfere with viral replication mechanisms. The amino group provides a site for further derivatization, allowing chemists to fine-tune physicochemical properties such as solubility and bioavailability.

The synthetic utility of 3-amino-2-bromophenylhydrazine extends beyond pharmaceutical applications. It has been utilized in materials science, particularly in the synthesis of organic semiconductors and conductive polymers. The bromine substituent facilitates polymerization reactions, enabling the creation of materials with tailored electronic properties. Furthermore, the compound's ability to participate in metal coordination has led to its use in designing metal-organic frameworks (MOFs), which have potential applications in gas storage and catalysis.

Recent studies have also explored the biological activity of 3-amino-2-bromophenylhydrazine and its derivatives. In vitro experiments have demonstrated its efficacy against certain bacterial strains, suggesting potential as an antimicrobial agent. The hydrazine group is known to react with biological molecules such as nucleic acids and proteins, which may contribute to its observed effects. However, further research is needed to fully elucidate its mechanism of action and assess its safety profile.

The role of computational chemistry has become increasingly prominent in understanding the reactivity and properties of 3-amino-2-bromophenylhydrazine. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets, aiding in the rational design of drug candidates. These simulations provide insights into binding affinities and metabolic stability, which are critical factors in drug development. By integrating experimental data with computational methods, researchers can accelerate the discovery process.

In conclusion,3-amino-2-bromophenylhydrazine (CAS No. 1804200-75-6) represents a versatile and valuable intermediate in synthetic chemistry. Its unique structural features enable diverse applications across pharmaceuticals, materials science, and catalysis. As research continues to uncover new possibilities for this compound,its significance is likely to grow, driving innovation in multiple scientific disciplines.